Spectroscopic Characterization of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside: A Technical Guide
Spectroscopic Characterization of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside: A Technical Guide
This technical guide provides an in-depth analysis of the spectroscopic data for Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside, a key intermediate in carbohydrate synthesis. The structural elucidation of such protected monosaccharides is fundamental for ensuring the stereochemical integrity and purity of final products in drug discovery and development. This document offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by established experimental protocols and mechanistic interpretations.
Introduction
Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside is a selectively protected derivative of methyl-alpha-D-glucopyranoside. The benzoyl protecting groups at the C2, C3, and C6 positions offer steric bulk and electronic effects that influence the reactivity of the remaining free hydroxyl group at C4, making it a valuable building block for the synthesis of complex oligosaccharides and glycoconjugates. Accurate and comprehensive spectroscopic analysis is paramount to confirm its identity and purity. This guide will dissect the characteristic spectroscopic signatures of this molecule.
Molecular Structure
The structure of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside is depicted below, illustrating the numbering of the pyranose ring and the location of the benzoyl and methyl groups.
Caption: Structure of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework. For protected carbohydrates, ¹H and ¹³C NMR are essential for confirming the anomeric configuration, the positions of the protecting groups, and the overall conformation of the pyranose ring.
Experimental Protocol: NMR Spectroscopy
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Sample Preparation: Dissolve approximately 5-10 mg of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside in 0.6 mL of deuterated chloroform (CDCl₃). The use of a high-purity deuterated solvent is crucial to avoid interfering solvent signals.
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Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer. Higher field strengths will provide better signal dispersion, which is particularly important for complex carbohydrate spectra.
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¹H NMR Acquisition:
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Set the spectral width to cover the range of approximately 0-10 ppm.
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Use a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.
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Reference the spectrum to the residual chloroform signal at 7.26 ppm.
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¹³C NMR Acquisition:
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Acquire a proton-decoupled ¹³C spectrum.
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Set the spectral width to cover the range of approximately 0-200 ppm.
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A larger number of scans will be required compared to ¹H NMR to obtain a good signal-to-noise ratio.
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Reference the spectrum to the CDCl₃ triplet at 77.16 ppm.
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2D NMR Experiments: To aid in the unambiguous assignment of all proton and carbon signals, it is highly recommended to perform 2D NMR experiments such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).
Data and Interpretation
Table 1: Predicted ¹H and ¹³C NMR Data for Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside in CDCl₃
| Position | Predicted ¹H Chemical Shift (δ, ppm) | Predicted ¹³C Chemical Shift (δ, ppm) |
| 1 | ~5.1 (d, J ≈ 3.5 Hz) | ~97 |
| 2 | ~5.3 (dd, J ≈ 10, 3.5 Hz) | ~72 |
| 3 | ~5.9 (t, J ≈ 10 Hz) | ~73 |
| 4 | ~4.0 (t, J ≈ 10 Hz) | ~69 |
| 5 | ~4.3 (ddd, J ≈ 10, 5, 2.5 Hz) | ~70 |
| 6a | ~4.7 (dd, J ≈ 12, 2.5 Hz) | ~63 |
| 6b | ~4.5 (dd, J ≈ 12, 5 Hz) | |
| OMe | ~3.4 (s) | ~55 |
| Benzoyl-C=O | - | ~165-166 |
| Benzoyl-Ar | ~7.3-8.1 (m) | ~128-134 |
Interpretation of NMR Data:
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Anomeric Proton (H-1): The anomeric proton is expected to appear as a doublet around 5.1 ppm with a small coupling constant (J ≈ 3.5 Hz). This small J-value is characteristic of an equatorial-axial relationship between H-1 and H-2, which confirms the α-anomeric configuration.
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Ring Protons (H-2 to H-5): The protons on the benzoylated carbons (H-2 and H-3) are significantly deshielded and appear downfield, typically between 5.3 and 5.9 ppm. The free hydroxyl group at C4 results in the H-4 proton appearing further upfield, around 4.0 ppm.
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Exocyclic Protons (H-6a, H-6b): These diastereotopic protons will appear as distinct signals, typically as doublets of doublets, due to geminal coupling and coupling to H-5.
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Methyl Protons (OMe): The methoxy group at the anomeric position gives rise to a characteristic singlet at approximately 3.4 ppm.
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Benzoyl Protons: The aromatic protons of the three benzoate groups will appear as a complex multiplet in the range of 7.3-8.1 ppm.
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¹³C NMR: The anomeric carbon (C-1) is expected around 97 ppm. The carbons bearing the benzoyl groups (C-2, C-3, C-6) will be in the range of 63-73 ppm, while the carbon with the free hydroxyl (C-4) will be slightly upfield. The carbonyl carbons of the benzoate groups will appear around 165-166 ppm.
Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. In the case of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside, IR spectroscopy is particularly useful for confirming the presence of the hydroxyl group, the ester carbonyls, and the aromatic rings.
Experimental Protocol: IR Spectroscopy
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Sample Preparation: The spectrum can be obtained from a thin film of the compound on a salt plate (e.g., NaCl or KBr) or as a KBr pellet. For a KBr pellet, a small amount of the sample is ground with dry KBr powder and pressed into a transparent disk.
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Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the spectrum.
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Data Acquisition:
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The spectrum is typically recorded over the range of 4000-400 cm⁻¹.
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A background spectrum of the empty sample compartment (or the pure KBr pellet) is recorded first and automatically subtracted from the sample spectrum.
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Co-adding multiple scans (e.g., 16-32) improves the signal-to-noise ratio.
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Data and Interpretation
Table 2: Characteristic IR Absorption Bands for Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside
| Wavenumber (cm⁻¹) | Vibration | Functional Group |
| ~3500 (broad) | O-H stretch | Hydroxyl |
| ~3100-3000 | C-H stretch | Aromatic |
| ~2950-2850 | C-H stretch | Aliphatic (pyranose ring and OMe) |
| ~1725 (strong) | C=O stretch | Benzoyl Ester |
| ~1600, ~1450 | C=C stretch | Aromatic Ring |
| ~1270, ~1100 | C-O stretch | Ester |
| ~1150-1000 | C-O stretch | Pyranose Ring |
Interpretation of IR Data:
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Hydroxyl Group: A broad absorption band around 3500 cm⁻¹ is a clear indication of the presence of the free hydroxyl group at C4. The broadening is due to hydrogen bonding.
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Ester Carbonyls: A very strong and sharp absorption peak around 1725 cm⁻¹ is characteristic of the C=O stretching vibration of the aromatic benzoate esters.[1]
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Aromatic and Aliphatic C-H Stretches: The absorptions above 3000 cm⁻¹ are due to the C-H stretching of the aromatic rings, while those just below 3000 cm⁻¹ arise from the C-H bonds of the glucopyranose ring and the methyl group.
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Fingerprint Region: The region between 1300 and 1000 cm⁻¹ contains a complex series of absorptions corresponding to the C-O stretching vibrations of the esters and the carbohydrate backbone. The strong bands around 1270 cm⁻¹ and 1100 cm⁻¹ are characteristic of the C-O stretching of the benzoate esters.[1]
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure. Electrospray ionization (ESI) is a soft ionization technique well-suited for polar, non-volatile molecules like protected carbohydrates.
Experimental Protocol: Mass Spectrometry
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Sample Preparation: Prepare a dilute solution of the compound (e.g., 10-100 µM) in a suitable solvent such as methanol or acetonitrile, often with the addition of a small amount of sodium acetate to promote the formation of sodium adducts, which are often more stable and easier to detect for glycosides.[2]
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Instrumentation: An ESI mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or an ion trap instrument, is used.
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Data Acquisition:
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Acquire a full scan mass spectrum in positive ion mode to determine the molecular weight and identify the molecular ion (e.g., [M+Na]⁺).
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Perform tandem mass spectrometry (MS/MS) on the molecular ion to induce fragmentation and obtain structural information.
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Data and Interpretation
The expected molecular weight of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside (C₂₈H₂₆O₉) is 506.49 g/mol . In ESI-MS, it is likely to be observed as the sodium adduct [M+Na]⁺ at m/z 529.15.
Proposed Fragmentation Pathway:
The fragmentation of glycosides in the mass spectrometer often involves cleavage of the glycosidic bond and losses of the protecting groups.
Caption: Proposed ESI-MS/MS fragmentation of [M+Na]⁺ ion.
Interpretation of MS Data:
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Molecular Ion: The observation of the [M+Na]⁺ ion at m/z 529.15 confirms the molecular weight of the compound.
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Loss of Benzoic Acid: A common fragmentation pathway for benzoylated compounds is the neutral loss of benzoic acid (122.12 Da). Sequential losses of one, two, or three molecules of benzoic acid from the molecular ion are expected, leading to fragment ions at m/z 407.03, 285.91, and 163.79 respectively.
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Benzoyl Cation: A prominent peak at m/z 105 corresponds to the stable benzoyl cation ([C₆H₅CO]⁺), which is a characteristic fragment for benzoylated compounds.
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Glycosidic Bond Cleavage: Cleavage of the glycosidic bond can also occur, leading to fragments corresponding to the protected sugar ring.
Conclusion
The spectroscopic analysis of Methyl 2,3,6-tri-O-benzoyl-alpha-D-glucopyranoside provides a detailed fingerprint for its structural confirmation. ¹H NMR spectroscopy is crucial for determining the anomeric configuration, while ¹³C NMR confirms the carbon skeleton and the positions of the benzoyl groups. IR spectroscopy provides clear evidence for the presence of the key functional groups, particularly the free hydroxyl group and the ester carbonyls. Mass spectrometry confirms the molecular weight and offers insights into the structural components through fragmentation analysis. The combination of these techniques, guided by the protocols and interpretations outlined in this guide, provides a robust framework for the characterization of this important carbohydrate building block, ensuring its quality and suitability for applications in synthetic chemistry and drug development.
References
- Roslund, M. U., Tähtinen, P., Niemitz, M., & Sjöholm, R. (2008). Complete assignments of the 1H and 13C chemical shifts and J(H,H) coupling constants in NMR spectra of D-glucopyranose and all D-glucopyranosyl-D-glucopyranosides.
- Lee, J. W., Choi, H. S., Kim, S., & Kim, H. J. (2014). Glycoside Fragmentation in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry of Natural Products of Ginsenosides. Journal of the Korean Society for Applied Biological Chemistry, 57(3), 361-366.
- Smith, B. C. (2018). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy, 33(9), 22-26.
